N-(2-chloro-6-fluorobenzyl)-4-methylaniline

• Molecular Formula: C14H13ClFN
• Molecular Weight: 249.71 g/mol
• IUPAC Name: N-[(2-chloro-6-fluorophenyl)methyl]-4-methylaniline
• InChI: InChI=1S/C14H13ClFN/c1-10-5-7-11(8-6-10)17-9-12-13(15)3-2-4-14(12)16/h2-8,17H,9H2,1H3
• InChI Key: BGEVYNHOMRZHBW-UHFFFAOYSA-N
• SMILES: CC1=CC=C(C=C1)NCC2=C(C=CC=C2Cl)F

Description

N-(2-chloro-6-fluorobenzyl)-4-methylaniline, also known as CFM-2, is a chemical compound that has been widely studied for its potential use in scientific research. It is a member of the anilinoquinazoline family of compounds and is known to have a number of biochemical and physiological effects. In

Scientific Research Applications

N-(2-chloro-6-fluorobenzyl)-4-methylaniline has been studied for its potential use in a variety of scientific research applications. One area of research that has shown promise is in the development of new cancer treatments. N-(2-chloro-6-fluorobenzyl)-4-methylaniline has been shown to be a potent inhibitor of the epidermal growth factor receptor (EGFR), which is a protein that is often overexpressed in cancer cells. By inhibiting EGFR, N-(2-chloro-6-fluorobenzyl)-4-methylaniline may be able to slow or stop the growth of cancer cells.
In addition to its potential use in cancer research, N-(2-chloro-6-fluorobenzyl)-4-methylaniline has also been studied for its effects on the central nervous system. It has been shown to have anxiolytic and antidepressant effects in animal models, suggesting that it may have potential as a treatment for anxiety and depression in humans.

Mechanism of Action

The mechanism of action of N-(2-chloro-6-fluorobenzyl)-4-methylaniline is not fully understood, but it is believed to work by inhibiting the activity of EGFR. EGFR is a receptor protein that is involved in a variety of cellular processes, including cell growth and division. By inhibiting EGFR, N-(2-chloro-6-fluorobenzyl)-4-methylaniline may be able to slow or stop the growth of cancer cells.
Biochemical and Physiological Effects
N-(2-chloro-6-fluorobenzyl)-4-methylaniline has been shown to have a number of biochemical and physiological effects. In addition to its effects on EGFR, it has been shown to inhibit the activity of other receptor tyrosine kinases, including HER2 and HER4. It has also been shown to inhibit the activity of the protein kinase C (PKC) family of enzymes.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-chloro-6-fluorobenzyl)-4-methylaniline is that it is a potent inhibitor of EGFR, which makes it a promising candidate for the development of new cancer treatments. However, one limitation of N-(2-chloro-6-fluorobenzyl)-4-methylaniline is that it has not yet been tested in clinical trials, so its safety and efficacy in humans are not yet known.

Future Directions

There are a number of future directions for research on N-(2-chloro-6-fluorobenzyl)-4-methylaniline. One area of research that is particularly promising is in the development of new cancer treatments. N-(2-chloro-6-fluorobenzyl)-4-methylaniline has been shown to be a potent inhibitor of EGFR, which makes it a promising candidate for the development of new cancer drugs.
Another area of research that is worth exploring is the potential use of N-(2-chloro-6-fluorobenzyl)-4-methylaniline as a treatment for anxiety and depression. It has been shown to have anxiolytic and antidepressant effects in animal models, suggesting that it may have potential as a treatment for these conditions in humans.
Overall, N-(2-chloro-6-fluorobenzyl)-4-methylaniline is a promising compound that has a number of potential scientific research applications. Further research is needed to fully understand its mechanism of action, as well as its potential advantages and limitations for use in lab experiments.

Synthesis Methods

The synthesis of N-(2-chloro-6-fluorobenzyl)-4-methylaniline involves a multistep process that begins with the reaction of 2-chloro-6-fluorobenzyl chloride with aniline in the presence of a base. This reaction produces N-(2-chloro-6-fluorobenzyl)aniline, which is then reacted with methyl iodide to produce N-(2-chloro-6-fluorobenzyl)-4-methylaniline. The final product is purified using column chromatography.